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Compound of Interest

Compound Name:
Methyl benzyl-D-methioninate

hydrochloride

Cat. No.: B13642547

Get Quote

Executive Summary & Structural Identity
Methioninate Hydrochloride typically refers to Methionine Methyl Ester Hydrochloride (CAS:

2491-18-1 for L-isomer), a crucial intermediate in peptide synthesis and pharmaceutical

manufacturing. While the D- and L-isomers share identical physical properties in achiral

environments, their performance diverges radically in chiral (biological/enzymatic) systems.

This guide analyzes the L-isomer (Natural) versus the D-isomer (Unnatural), focusing on their

differential reactivity in synthetic coupling, enzymatic resolution, and metabolic bioavailability.
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Feature L-Methioninate HCl D-Methioninate HCl

Systematic Name
Methyl (S)-2-amino-4-

(methylthio)butanoate HCl

Methyl (R)-2-amino-4-

(methylthio)butanoate HCl

Configuration (S)-Configuration (R)-Configuration

Primary Utility
Proteinogenic peptide

synthesis, nutrition

Antibiotic synthesis, chiral

probes, peptidomimetics

Optical Rotation (c=1, H2O) (c=1, H2O)

Chemical Reactivity Profile
In standard chemical synthesis using achiral reagents, the reactivity of D- and L-isomers is

identical. However, in asymmetric synthesis or biological systems, the steric arrangement of the

side chain (

) dictates performance.

A. Achiral Chemical Reactivity (Identical)
Both isomers exhibit the same reaction rates for:

Acylation: Reaction with acetic anhydride or benzoyl chloride to form N-protected derivatives.

Schiff Base Formation: Condensation with aldehydes (e.g., benzaldehyde).

Ester Hydrolysis (Chemical): Acid or base-catalyzed hydrolysis proceeds at equal rates (

).

B. Chiral/Enzymatic Reactivity (Distinct)
The core difference lies in Kinetic Resolution. Enzymes such as Chymotrypsin or Lipases (e.g.,

Candida antarctica Lipase B) possess chiral active sites that preferentially bind the L-isomer.

L-Isomer: Rapidly hydrolyzed by proteases/esterases due to favorable steric fit.

D-Isomer: Resists hydrolysis or reacts significantly slower (
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), allowing for separation of racemic mixtures.

Diagram 1: Kinetic Resolution Workflow
This pathway illustrates how reactivity differences are exploited to separate isomers from a

racemic mixture.
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Caption: Kinetic resolution utilizes the high reactivity of the L-isomer with enzymes to separate

it from the unreactive D-isomer.

Biological Performance & Metabolic Pathways
For drug development and nutritional applications, the "reactivity" is defined by metabolic

uptake.

L-Methioninate HCl (High Bioavailability)
Mechanism: Recognized directly by aminoacyl-tRNA synthetases for protein incorporation.

Transport: Actively transported across intestinal membranes via Na+-dependent carriers.[1]

Fate: Immediate utilization in protein synthesis or conversion to S-Adenosyl Methionine

(SAMe).

D-Methioninate HCl (Delayed Bioavailability)
Mechanism: Not directly usable in protein synthesis. Must undergo chiral inversion.

Pathway:

Oxidative Deamination: D-Amino Acid Oxidase (DAAO) converts D-Met to
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-keto-

-methylthiobutyrate (KMB).

Transamination: KMB is re-aminated to L-Methionine.

Performance Gap: This conversion is rate-limiting. In high-performance scenarios (e.g., rapid

cell growth), D-Met is less efficient than L-Met due to the metabolic energy cost of

conversion.[2]

Diagram 2: Metabolic Inversion Pathway (D to L)
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Caption: The D-isomer must be enzymatically converted to the alpha-keto form before it can be

utilized as L-Methionine.

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13642547/docs?utm_src=pdf-body-img#comparative-guide-reactivity-of-d-isomer-vs-l-isomer-methioninate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13642547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol A: Determination of Optical Purity (Self-
Validating)
To verify the identity of your isomer batch, use polarimetry. This protocol includes a validation

step using a known standard.

Reagents:

Methioninate HCl sample (D or L).[3][4][5][6][7][8]

Distilled Water (Solvent).

Analytical Balance.

Procedure:

Preparation: Dissolve

of the sample in distilled water to a final volume of

(Concentration

).

Equilibration: Allow the solution to stabilize at

for 15 minutes.

Measurement: Fill the polarimeter tube (

path length). Measure optical rotation at

(Sodium D line).

Calculation:

L-Isomer Target:

D-Isomer Target:
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Validation: If the reading is between

and

, the sample is likely a racemate (DL-Methioninate) or decomposed.

Protocol B: Chemical Differentiation (Peptide Coupling)
While chemical reactivity is similar, coupling rates differ with chiral amino acids.

Experiment: React L-Methioninate HCl and D-Methioninate HCl separately with Boc-L-

Phenylalanine (chiral activated ester).

Observation: Analyze reaction kinetics via HPLC.

Result: The L-L coupling (L-Phe + L-Met) typically proceeds faster and with higher

diastereomeric excess than the L-D coupling due to "matched" steric pairing.

Comparative Data Summary
Parameter L-Methioninate HCl D-Methioninate HCl

DL-Methioninate
HCl

CAS Number 2491-18-1 103056-78-4 16118-36-8

Melting Point

Water Solubility High (Freely soluble) High (Freely soluble) High

Enzymatic Hydrolysis
Fast (

High)
Negligible / Very Slow 50% Conversion

Biological Value 100%
~80% (Species

dependent)
~90%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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